Cas no 1009192-64-6 ([(1,2,3,4-Tetrahydronaphthalen-1-YL)carbamoyl]methyl 2-chloropyridine-4-carboxylate)

• Product Name: [(1,2,3,4-Tetrahydronaphthalen-1-YL)carbamoyl]methyl 2-chloropyridine-4-carboxylate
• CAS No: 1009192-64-6
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• CID: 6198984
• PubChem ID: 24524535
• Update Time: 2025-06-11

[(1,2,3,4-Tetrahydronaphthalen-1-YL)carbamoyl]methyl 2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1009192-64-6
• [(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)CARBAMOYL]METHYL 2-CHLOROPYRIDINE-4-CARBOXYLATE
• EN300-26602783
• Z164690726
• AKOS016893934
• AKOS001221973
• [(1,2,3,4-Tetrahydronaphthalen-1-YL)carbamoyl]methyl 2-chloropyridine-4-carboxylate

• Inchi： 1S/C18H17ClN2O3/c19-16-10-13(8-9-20-16)18(23)24-11-17(22)21-15-7-3-5-12-4-1-2-6-14(12)15/h1-2,4,6,8-10,15H,3,5,7,11H2,(H,21,22)
• InChI Key： VFMZOJUAQGCVCC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(=O)OCC(NC1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 344.0927701g/mol
• Monoisotopic Mass: 344.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.3Ų

Additional information on [(1,2,3,4-Tetrahydronaphthalen-1-YL)carbamoyl]methyl 2-chloropyridine-4-carboxylate

Latest Research Insights on [(1,2,3,4-Tetrahydronaphthalen-1-YL)carbamoyl]methyl 2-chloropyridine-4-carboxylate (CAS: 1009192-64-6)

The compound [(1,2,3,4-Tetrahydronaphthalen-1-YL)carbamoyl]methyl 2-chloropyridine-4-carboxylate (CAS: 1009192-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a tetrahydronaphthalene moiety with a chloropyridine carboxylate, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that it may interact with enzymes involved in inflammatory and neurodegenerative processes, making it a candidate for further exploration in diseases such as Alzheimer's and rheumatoid arthritis. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding affinity and selectivity towards target proteins.

In terms of synthetic chemistry, recent advancements have optimized the production of [(1,2,3,4-Tetrahydronaphthalen-1-YL)carbamoyl]methyl 2-chloropyridine-4-carboxylate, improving yield and purity. These developments are crucial for scaling up production for preclinical and clinical studies. Additionally, novel derivatives of this compound are being synthesized to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

Pharmacological evaluations have demonstrated that this compound exhibits low toxicity in vitro, which is a positive indicator for its potential therapeutic use. However, further in vivo studies are required to fully assess its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, [(1,2,3,4-Tetrahydronaphthalen-1-YL)carbamoyl]methyl 2-chloropyridine-4-carboxylate represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity profile make it a valuable subject of ongoing research. Future studies will likely focus on expanding its therapeutic indications and optimizing its drug-like properties to meet the stringent requirements of regulatory approval.